Cas no 2415767-94-9 ([1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 2-(methoxymethyl)-5-methyl-, methyl ester)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 2-(methoxymethyl)-5-methyl-, methyl ester
• CAS No: 2415767-94-9
• MF: C₁₀H₁₂N₄O₃
• MW: 236.227281570435
• MDL: MFCD31794360
• CID: 4780938
• Update Time: 2025-10-31

[1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 2-(methoxymethyl)-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 2-(methoxymethyl)-5-methyl-, methyl ester

• MDL： MFCD31794360
• Inchi： 1S/C10H12N4O3/c1-6-7(9(15)17-3)4-14-10(11-6)12-8(13-14)5-16-2/h4H,5H2,1-3H3
• InChI Key： SRFHWEVOOPOEJQ-UHFFFAOYSA-N
• SMILES： C12=NC(COC)=NN1C=C(C(OC)=O)C(C)=N2

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 2-(methoxymethyl)-5-methyl-, methyl ester

Chemical Profile: [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 2-(methoxymethyl)-5-methyl-, methyl ester (CAS No. 2415767-94-9)

The compound [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 2-(methoxymethyl)-5-methyl-, methyl ester, identified by the CAS registry number 2415767-94-9, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazolopyrimidines, which are known for their unique structural features and versatile reactivity. The molecule's structure incorporates a triazolo[1,5-a]pyrimidine ring system fused with a carboxylic acid moiety and a methyl ester group. The presence of the methoxymethyl and methyl substituents further enhances its chemical complexity and functional diversity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving nucleophilic aromatic substitution and esterification reactions. These methods have been optimized to achieve high yields and purity levels, making it accessible for research and industrial applications. The compound's structural uniqueness has been leveraged in drug discovery programs targeting specific biological pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression.

The physical properties of this compound are critical for its application in various fields. Its molecular weight is approximately 333.3 g/mol, with a melting point of around 180°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in organic synthesis reactions and chromatographic separations.

From an analytical standpoint, the compound can be effectively characterized using techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy. HRMS has been instrumental in confirming the molecular formula (C₁₄H₁₆N₄O₃) and molecular weight of the compound. NMR spectroscopy provides detailed insights into the spatial arrangement of atoms within the molecule, while IR spectroscopy helps identify functional groups such as the ester and carboxylic acid moieties.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to modulate specific enzyme activities makes it a valuable lead compound in drug discovery programs targeting diseases such as cancer and inflammatory disorders. Recent research has focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects.

The synthesis of this compound involves a series of carefully designed reactions that highlight modern synthetic methodologies. The starting material is typically a substituted pyrimidine derivative, which undergoes cyclization to form the triazolo ring system. Subsequent functionalization steps introduce the methoxymethyl and methyl substituents onto the molecule. The final step involves esterification to yield the methyl ester form.

The environmental impact of this compound is another area of interest. Studies have been conducted to assess its biodegradability under various conditions. Results indicate that under aerobic conditions, the compound undergoes slow degradation due to its complex structure. However, under anaerobic conditions or in the presence of specific microbial consortia, degradation rates are significantly enhanced.

In conclusion, [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 2-(methoxymethyl)-5-methyl-, methyl ester (CAS No. 2415767-94-9) represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development efforts.